Acid green 16

Specification

• CAS No.: 1325-44-6
• Molecular Formula: C31H33N2NaO6S2
• Molecular Weight: 616.7 g/mol
• IUPAC Name: sodium;4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
• Standard InChI: InChI=1S/C31H34N2O6S2.Na/c1-5-32(6-2)25-13-9-22(10-14-25)31(23-11-15-26(16-12-23)33(7-3)8-4)30-21-28(41(37,38)39)20-24-19-27(40(34,35)36)17-18-29(24)30;/h9-21H,5-8H2,1-4H3,(H-,34,35,36,37,38,39);/q;+1/p-1
• Standard InChI Key: UWGCNDBLFSEBDW-UHFFFAOYSA-M
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C4C=CC(=CC4=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C4C=CC(=CC4=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+]

Introduction

Chemical Structure and Properties

Acid Green 16, registered with the Color Index number C.I. 44025, is a member of the triarylmethane dye class. The compound is identified by CAS Registry Number 12768-78-4 and EINECS number 603-214-8.

Molecular Composition

The molecular formula of Acid Green 16 has been reported with some variations across different sources. Research indicates it is C₂₇H₂₅N₂NaO₆S₂ with a molecular weight of 560.62 g/mol according to some sources. Other chemical databases report the formula as C₃₁H₃₃N₂NaO₆S₂ with a corresponding molecular weight of 616.72 g/mol. This discrepancy may be due to different commercial formulations or analytical methods.

Physical Properties

Acid Green 16 appears as a dark green powder with distinctive properties:

Property	Characteristic
Appearance	Dark green powder
Solubility in water	Soluble (produces blue-green solution)
Solubility in ethanol	Soluble (produces green solution)
Reaction in concentrated sulfuric acid	Yellow-brown
Reaction in diluted sulfuric acid	Yellow
Storage condition	Refrigerator, under inert atmosphere

The dye is characterized by its solubility patterns, which are crucial for its application in textile dyeing processes.

Manufacturing Methods

The synthesis of Acid Green 16 involves a condensation reaction followed by oxidation:

Standard Production Process

The primary manufacturing method involves the condensation of bis(4-(dimethylamino)phenyl)methanol with naphthalene-2,7-disulfonic acid in 15% sulfuric acid. This reaction is followed by oxidation with a lamp (likely referring to UV irradiation), and finally conversion to a sodium salt.

Alternative Synthesis

An alternative production approach uses 4,4'-bis(dimethylamino)dibenzyl alcohol and 2,7-naphthalene disulfonic acid as raw materials. After condensation, the product undergoes oxidation and neutralization to obtain the final compound. The finished product is typically isolated by salt precipitation, followed by filtration, drying, and pulverization.

A notable variation in synthesis involves using bis(4-(diethylamino)phenyl)methanol, which produces a dye with a slightly more yellow-green hue.

Applications in Textile Industry

Acid Green 16 has established applications primarily in the textile industry, with specific uses tailored to its properties.

Primary Applications

The dye is mainly used for:

• Wool and silk dyeing and printing

• Dark dyeing of wool fabrics

• Piece dyeing applications, facilitated by its high migration capacity and good permeability

Color Matching Capabilities

The dye demonstrates excellent color matching performance and compatibility with other dyes. A notable example is its combination with Acid Purple 2R to form Acid Navy Blue GGR, which is used for dyeing wool products. This versatility makes it valuable for creating complex color palettes and specific shades in textile production.

Fastness Properties

Fastness properties determine the durability and stability of dyes under various conditions. Comprehensive testing of Acid Green 16 has yielded the following results based on ISO and AATCC standards:

Standard	Light Fastness	Soaping		Perspiration Fastness		Oxygen Bleaching	Fastness to Seawater
		Fading	Stain	Fading	Stain
ISO	3	3	4-5	1	5	4	2
AATCC	2	2-3	3-4	1	1	3	3

These measurements indicate moderate light fastness, good resistance to staining during washing, but poor perspiration fastness (fading). These properties must be considered when selecting this dye for specific textile applications.

Analytical Methods and Research Findings

Recent research has developed novel techniques for analyzing and quantifying Acid Green 16, particularly in environmental and industrial applications.

Diffuse Reflectance Spectrophotometry

A significant analytical advancement involves the direct quantification of Acid Green 16 adsorbed on a molecularly imprinted polymer (MIP) through diffuse reflectance spectrophotometry (DRS). This technique allows for:

• Direct measurement of the dye on solid materials without extraction

• Detection limits as low as 0.3 μmol L⁻¹

• Quantification limits of 1.0 μmol L⁻¹

• A linear concentration range from 1.0 to 10.0 μmol L⁻¹

• High repeatability and reproducibility with relative standard deviation values under 4%

Selectivity Studies

Imprinting factor values have been determined for Acid Green 16 and comparable dyes:

• Acid Green 16: 1.9

• Direct Yellow 50: 2.6

• Acid Blue 1: 1.1

• Brilliant Green: 1.1

These values demonstrate the relative selectivity of molecularly imprinted polymers for these compounds, with Direct Yellow 50 showing the highest selectivity in this testing framework.

Environmental Considerations

Wastewater Treatment

The release of Acid Green 16 in textile industry effluents presents environmental challenges that have prompted research into removal methods. Investigations have explored photocatalytic degradation techniques, particularly using titanium dioxide (TiO₂) and zinc oxide (ZnO) catalysts under UV irradiation.

These photocatalytic methods have shown promise in significantly reducing dye concentration in wastewater, potentially offering effective treatment solutions for textile industry effluents containing this compound.

Environmental Monitoring

The analytical method using molecularly imprinted polymers and diffuse reflectance spectrophotometry has been successfully applied to environmental monitoring, including:

• Analysis of river water samples

• Testing of textile industry effluents

• Quantification of dye concentrations in environmental matrices

This versatile technique offers advantages for environmental monitoring due to its simplicity, sensitivity, and direct measurement capabilities.